4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)phthalazin-1(2H)-one

• IUPAC Name: 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)phthalazin-1-one
• InChI: InChI=1S/C26H22N4O4/c1-4-16-9-12-18(13-10-16)30-26(31)20-8-6-5-7-19(20)23(28-30)25-27-24(29-34-25)17-11-14-21(32-2)22(15-17)33-3/h5-15H,4H2,1-3H3
• InChI Key: FCUYUEVQNWYWRV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC(=C(C=C5)OC)OC
• Molecular Formula: C26H22N4O4
• Molecular Weight: 454.5 g/mol

Description

The compound “4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)phthalazin-1(2H)-one” is a complex organic molecule that contains several functional groups, including a 1,2,4-oxadiazole ring, a phthalazinone ring, and a dimethoxyphenyl group. These functional groups suggest that this compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the 1,2,4-oxadiazole ring, followed by the introduction of the dimethoxyphenyl and ethylphenyl groups. The final step would likely involve the formation of the phthalazin-1(2H)-one ring.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It contains a 1,2,4-oxadiazole ring, which is a heterocyclic ring containing two carbon atoms, one nitrogen atom, and one oxygen atom. Attached to this ring is a dimethoxyphenyl group, which is a phenyl group (a ring of six carbon atoms) with two methoxy groups (CH3-O-) attached. The compound also contains a phthalazin-1(2H)-one ring, which is another type of heterocyclic ring.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and the reagents present. The presence of the 1,2,4-oxadiazole ring, the dimethoxyphenyl group, and the phthalazin-1(2H)-one ring suggest that this compound could participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Some general predictions can be made based on the functional groups present in the compound. For example, the presence of the dimethoxyphenyl group suggests that this compound may be somewhat polar and may have moderate water solubility. The presence of the 1,2,4-oxadiazole ring suggests that this compound may have interesting electronic properties.

Scientific Research Applications

Organic Synthesis and Catalysis

This compound can be used in the development of new catalytic protocols for the synthesis of organic compounds. . The compound’s structure allows for the exploration of green chemistry approaches, aiming for more sustainable and environmentally friendly chemical processes.

Bioactive Compound Development

Due to the presence of the oxadiazole and phthalazinone moieties, this compound is of interest as a potential bioactive compound. .

Biological Studies

Compounds with similar structures have been known to exhibit a variety of biological effects due to their ability to bind with target molecules through hydrogen bonding. .

Agricultural Chemistry

Derivatives of this compound have been described as efficient components in fungicide, bactericide, and herbicide formulations. .

Future Directions

The study of novel compounds like “4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethylphenyl)phthalazin-1(2H)-one” is an important area of research in chemistry and pharmacology. Future research could explore the synthesis of this compound, its physical and chemical properties, its potential biological activities, and its safety profile.